Cas no 1153185-61-5 (2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide)

• Product Name: 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide
• CAS No: 1153185-61-5
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 4777873
• Update Time: 2025-06-13

2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide
• NE47711
• Z1262398462
• 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide

• Inchi： 1S/C13H12FN3O2/c1-19-13-11(3-2-6-16-13)17-12(18)9-7-8(14)4-5-10(9)15/h2-7H,15H2,1H3,(H,17,18)
• InChI Key： IELBUWZPTXEAOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(NC1=CC=CN=C1OC)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide

Professional Introduction to Compound with CAS No. 1153185-61-5 and Product Name: 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide

The compound identified by the CAS number 1153185-61-5 and the product name 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine atom at the 5-position of the benzamide core, combined with a methoxypyridine substituent, contributes to its distinct pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing the bioavailability and metabolic stability of pharmaceutical agents. The incorporation of a fluorine atom into the benzamide scaffold, as seen in 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide, has been shown to modulate electron density and influence binding interactions with biological targets. This modification often leads to improved pharmacokinetic properties, including increased lipophilicity and reduced susceptibility to enzymatic degradation. Such characteristics are particularly valuable in the design of small-molecule drugs aimed at treating a variety of therapeutic conditions.

The 2-methoxypyridin-3-yl moiety in the compound's structure further contributes to its complexity and potential biological activity. Pyridine derivatives are well-documented for their role in pharmaceuticals, often serving as key pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The methoxy group enhances solubility and stability while also influencing electronic properties, which can be critical for receptor binding affinity. The combination of these features makes 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide a versatile scaffold for medicinal chemists seeking to develop novel therapeutic entities.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds with desired pharmacological properties. The structural features of 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide make it an attractive candidate for virtual screening against various protein targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer pathways, such as tyrosine kinases and proteases. These findings align with ongoing research efforts to develop targeted therapies that leverage fluorinated benzamides for their enhanced binding affinity and selectivity.

Experimental validation of these hypotheses has begun in several academic and industrial laboratories. Researchers have employed a range of biochemical assays to evaluate the interaction between 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide and relevant biological targets. Initial results indicate promising binding affinities for certain enzyme families, suggesting potential therapeutic utility. Furthermore, structural modifications guided by these findings have led to the development of more potent analogs with improved pharmacokinetic profiles. Such progress underscores the importance of iterative design strategies in optimizing lead compounds for clinical translation.

The role of fluorine in modulating drug-receptor interactions is well-documented in the literature. Fluorinated aromatic compounds often exhibit enhanced binding affinities due to changes in electronic distribution and steric effects at the molecular interface. In the case of 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide, the fluorine atom at the 5-position likely contributes to π-stacking interactions with aromatic residues in protein targets, thereby strengthening molecular recognition. Additionally, fluorine's ability to influence metabolic stability has been leveraged to extend half-lives and reduce clearance rates in drug candidates. These properties make fluorinated benzamides particularly appealing for long-term therapeutic applications.

Advances in synthetic chemistry have also facilitated the efficient preparation of complex molecules like 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide. Modern methodologies enable precise functionalization at multiple sites within the molecule, allowing chemists to explore diverse structural variations rapidly. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the pyridine moiety and other key structural elements with high fidelity. These synthetic advancements not only accelerate lead optimization but also open new avenues for exploring novel chemical space.

The integration of machine learning and artificial intelligence into drug discovery workflows has further accelerated the identification of promising candidates like 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide. Predictive models trained on large datasets can identify structural features associated with biological activity, guiding experimental efforts toward high-value compounds. By leveraging these computational tools, researchers can prioritize analogs for synthesis based on predicted potency and selectivity profiles. This data-driven approach has significantly reduced attrition rates during early-stage development, making it an indispensable asset in modern pharmaceutical research.

Future directions for research on 2-Amino-5-fluoro-N-(2-methoxypyridin-3-yl)benzamide include exploring its mechanism of action across different biological pathways and evaluating its potential as an intermediate or building block for more complex drug candidates. Collaborative efforts between computational chemists, medicinal chemists, and biologists will be essential in unraveling its full therapeutic potential. As our understanding of disease biology evolves, compounds like this may find applications beyond their initial discovery scope, demonstrating their versatility as pharmacological tools.

In conclusion,1153185-61-5and its corresponding product name,2-Amino-5-fluoro-N-(2-methoxypyridin--yl)benzamide, represent a compelling example of how structural innovation can yield molecules with significant therapeutic promise。With ongoing research efforts focused on optimizing their pharmacological profiles，these compounds are poised to make meaningful contributions to future medical treatments。The intersection of synthetic chemistry，computational modeling，and experimental validation continues to drive progress，ensuring that advancements like this remain at forefronts。of pharmaceutical innovation。